1-(morpholin-4-yl)-2-{4-[(2-phenyl-1H-indol-1-yl)acetyl]piperazin-1-yl}ethanone

2-phenylindole halogen substitution electronic effects
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C26H30N4O3
Molecular Weight 446.5 g/mol
Cat. No. B12192623
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Technical Parameters


Basic Identity
Product Name1-(morpholin-4-yl)-2-{4-[(2-phenyl-1H-indol-1-yl)acetyl]piperazin-1-yl}ethanone
Molecular FormulaC26H30N4O3
Molecular Weight446.5 g/mol
Structural Identifiers
SMILESC1CN(CCN1CC(=O)N2CCOCC2)C(=O)CN3C4=CC=CC=C4C=C3C5=CC=CC=C5
InChIInChI=1S/C26H30N4O3/c31-25(29-14-16-33-17-15-29)19-27-10-12-28(13-11-27)26(32)20-30-23-9-5-4-8-22(23)18-24(30)21-6-2-1-3-7-21/h1-9,18H,10-17,19-20H2
InChIKeyYZZHHIQISFBOIT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(Morpholin-4-yl)-2-{4-[(2-phenyl-1H-indol-1-yl)acetyl]piperazin-1-yl}ethanone: Structural Identity, Physicochemical Profile, and Procurement Context


1-(Morpholin-4-yl)-2-{4-[(2-phenyl-1H-indol-1-yl)acetyl]piperazin-1-yl}ethanone (CAS 919937-34-1; molecular formula C₂₆H₃₀N₄O₃; MW 446.54 g/mol) is a fully synthetic, nitrogen-rich heterocyclic compound belonging to the 2-phenylindole chemotype . Its architecture integrates three pharmacophoric modules—a 2-phenylindole nucleus, an N‑acetylpiperazine linker, and a morpholin-4-yl‑ethanone terminus—within a single, compact scaffold [1]. The 2‑phenylindole core is recognized as a privileged structure in drug discovery, with demonstrated ligandability across multiple target classes including estrogen receptors, tubulin, p97 ATPase, and p38α kinase [2]. The compound is commercially available from specialty chemical suppliers, typically at >95% purity, and is primarily positioned as a research‑grade screening compound or a versatile late‑stage functionalization intermediate [1].

2-Phenylindole chemotype screening compound with hybrid-linker architectureResearch-grade; >95% purity
Suited for target-engagement studies across reported 2-phenylindole target classesEstrogen receptor, p97 ATPase, tubulin pathways
Late-stage diversification intermediate with unsubstituted indole C-5 positionMorpholine-piperazine-ethanone connectivity supports further functionalization

Why Generic Substitution of 1-(Morpholin-4-yl)-2-{4-[(2-phenyl-1H-indol-1-yl)acetyl]piperazin-1-yl}ethanone with In‑Class 2‑Phenylindoles Is Scientifically Unreliable


The 2‑phenylindole scaffold is pharmacologically promiscuous by design: subtle variations in the N‑1 side‑chain architecture, linker type, and terminal heterocycle can redirect binding from estrogen receptors (ERα/ERβ) to tubulin, p97 ATPase, p38α kinase, or serotonin 5‑HT₂A receptors—targets that govern entirely distinct disease pathways [1]. For instance, N‑aminoalkyl‑2‑phenylindoles with a terminal morpholino group behave as pure estrogen antagonists (RBA ~20–30 vs. estradiol = 100) [2], whereas phenyl indoles bearing an N‑alkylpiperazine side‑chain act as allosteric p97 inhibitors with nanomolar biochemical potency [3]. The target compound occupies a unique structural intersection: it incorporates a piperazine linker extended by a morpholin‑4‑yl‑ethanone cap, a connectivity pattern absent from published SAR series. Generic replacement with a morpholino‑only 2‑phenylindole (e.g., compound 5k) or a piperazine‑only analog would eliminate the bidirectional hydrogen‑bonding capacity and conformational flexibility conferred by the ethanone‑bridged morpholine‑piperazine system, likely resulting in loss of the specific target engagement profile for which this compound was designed. Therefore, in‑class substitution without head‑to‑head biological equivalence data carries a high risk of target‑shift and functional divergence.

C-5 brominated analog Bromine substitution at indole C-5 may shift electronic profile and receptor-binding behavior; >10-fold affinity differences reported across 2-phenylindole C-5 series.
Morpholino-only or piperazine-only analogs Simpler side-chain architectures lack the dual hydrogen-bonding capacity of the ethanone-bridged morpholine-piperazine system; target-engagement profile may not transfer.
ATP-competitive p97 inhibitors (e.g., CB-5083 class) Mechanism class mismatch: allosteric 2-phenylindole pharmacophore differs from ATP-competitive chemotypes; PDE6-related endpoint context may not be comparable.

Quantitative Differentiation Evidence for 1-(Morpholin-4-yl)-2-{4-[(2-phenyl-1H-indol-1-yl)acetyl]piperazin-1-yl}ethanone Versus Closest Structural Analogs and In‑Class Reference Compounds


Structural Differentiation from the Closest Commercially Available Brominated Analog: Impact of C‑5 Indole Substitution on Electronic and Steric Properties

The closest commercially cataloged analog, 2‑(5‑bromo‑1H‑indol‑1‑yl)‑1‑{4‑[2‑(morpholin‑4‑yl)‑2‑oxoethyl]piperazin‑1‑yl}ethanone (C₂₀H₂₅BrN₄O₃, MW 449.3), differs at the indole C‑5 position, where the target compound bears a hydrogen atom instead of a bromine . The C‑5 bromine introduces a strong electron‑withdrawing inductive effect (σₘ = 0.39) that polarizes the indole π‑system, reduces the pKₐ of the indole N–H by approximately 0.5–0.8 log units, and adds a steric bulk of ~1.85 Å van der Waals radius [1]. In 2‑phenylindole SAR series, C‑5 substitution has been shown to modulate estrogen receptor binding affinity by >10‑fold and to alter tubulin polymerization inhibitory activity by an order of magnitude [2]. The target compound, lacking C‑5 halogenation, retains the native electron density distribution of the indole ring, which is critical for π‑stacking interactions observed in co‑crystal structures of 2‑phenylindoles with p97 (PDB entry referenced in [3]). For researchers requiring the unsubstituted 2‑phenylindole electron profile, the brominated analog cannot serve as a surrogate.

C-5 Substituent Effect
Class-level inference
Δσₘ +0.39 (electron-withdrawing)
Δ van der Waals radius +0.65 Å; est. ΔpKₐ −0.5 to −0.8
Supports electronic-profile differentiation from brominated analogs
SAR continuity requires experimental verification; C-5 H retains native indole electron distribution
2-phenylindole halogen substitution electronic effects medicinal chemistry

Linker Architecture Comparison: Morpholin‑4‑yl‑ethanone‑Piperazine Hybrid Versus Simple N‑Aminoalkyl or N‑Alkyl Side‑Chains in 2‑Phenylindole Series

The target compound features a morpholin‑4‑yl‑2‑oxoethyl‑piperazine side‑chain, which is structurally distinct from two well‑characterized 2‑phenylindole sub‑series: (i) N‑aminoalkyl‑2‑phenylindoles such as compound 5k (morpholino‑terminated alkyl chain, no piperazine) that act as pure estrogen antagonists with 100% suppression of estrone‑stimulated uterine growth at 125 μg/animal [1]; and (ii) N‑alkylpiperazine‑2‑phenylindoles that function as allosteric p97 ATPase inhibitors with biochemical IC₅₀ values in the nanomolar range (reference inhibitor NMS‑873: IC₅₀ = 11 ± 4.9 nM under ADP‑Glo assay with 20 nM WT p97, 100 μM ATP) [2]. The target compound's ethanone bridge introduces a polarized carbonyl group (C=O dipole moment ~2.3–2.8 D) between the piperazine and morpholine rings, creating a hydrogen‑bond acceptor at a fixed distance (~1.23 Å C=O bond length, ~5.2 Å spacing between piperazine N‑4 and morpholine O) that is geometrically inaccessible to either direct N‑alkyl or aminoalkyl linkers. Published SAR for the p97 phenyl indole series demonstrates that N‑alkylpiperazine incorporation is necessary for high biochemical potency, while the morpholino group in the estrogen antagonist series is essential for pure antiestrogenicity [1][2]. No published compound simultaneously integrates both the piperazine linker and the morpholino‑ethanone terminus on a 2‑phenylindole core, making the target compound a unique 'hybrid‑linker' chemotype with the potential to engage binding pockets that recognize both motifs.

Linker Architecture
Cross-study comparable
Hybrid morpholine-piperazine-ethanone
2 additional H-bond acceptors vs. aminoalkyl analogs; ~5.2 Å N–O spacing
Supports target-engagement context distinct from single-pharmacophore series
No published assay data for this specific compound; direct p97/ER profiling advised
2-phenylindole linker optimization p97 ATPase estrogen receptor SAR

Allosteric vs. ATP‑Competitive Mechanism Class Differentiation: Implications for Off‑Target Safety Profile in p97‑Targeting Programs

The 2‑phenylindole chemotype, to which the target compound belongs, was identified as an allosteric inhibitor of the AAA+ ATPase p97, binding at a site distinct from the ATP‑binding pocket [1]. This contrasts with the ATP‑competitive p97 inhibitor CB‑5083, which advanced to Phase I clinical trials (multiple myeloma, advanced solid tumors) but was discontinued due to off‑target retinal toxicity linked to inhibition of phosphodiesterase 6 (PDE6) [1][2]. In the ADP‑Glo biochemical assay (20 nM WT p97, 100 μM ATP), the reference allosteric inhibitor NMS‑873 exhibited an IC₅₀ of 11 ± 4.9 nM (n = 13) [1]. The LaPorte et al. (2018) study demonstrated that N‑alkylpiperazine‑substituted phenyl indoles achieve high biochemical potency in this assay and show activity in cell‑based assays, with excellent pharmaceutical properties attributed to their allosteric binding mode [1]. Cryo‑EM structural data confirmed that the phenyl indole series occupies an allosteric pocket remote from the ATPase active site, providing a structural rationale for selectivity over other AAA+ ATPases and PDE6 [1]. The target compound's 2‑phenylindole‑N‑acetylpiperazine substructure is consistent with the allosteric pharmacophore described in [1]; however, no direct experimental confirmation of p97 inhibitory activity or PDE6 selectivity has been published for this specific compound. Differentiation from CB‑5083 is therefore class‑level only and must be verified experimentally before procurement for p97‑targeted projects.

Allosteric Mechanism Context
Class-level inference
Predicted allosteric p97 binder
No experimental IC₅₀ or PDE6 selectivity data available
Class-level mechanism context; requires experimental confirmation
Allosteric mode inferred from 2-phenylindole-N-alkylpiperazine pharmacophore; verify before in vivo studies
p97 ATPase allosteric inhibitor CB-5083 PDE6 off-target phenyl indole

Physicochemical Differentiation: Calculated Drug‑Likeness and Solubility Parameters Versus Reference 2‑Phenylindole Derivatives

The target compound's morpholine ring is a well‑validated solubility‑enhancing motif in medicinal chemistry, contributing an additional hydrogen‑bond acceptor (ether oxygen) and a tertiary amine (calculated pKₐ ~7.4 for morpholine N) that can be protonated at physiological pH, thereby increasing aqueous solubility relative to analogs lacking this group . Calculated physicochemical parameters for the target compound are: MW 446.54, cLogP 3.1 ± 0.5, topological polar surface area (TPSA) 66.9 Ų, 8 hydrogen‑bond acceptors, 0 hydrogen‑bond donors, and 8 rotatable bonds . All parameters fall within Lipinski and Veber drug‑likeness thresholds. In contrast, the closest piperazine‑only 2‑phenylindole reference compounds (e.g., those described in LaPorte et al. 2018 Table 1) have TPSA values ranging from ~38–55 Ų, indicating lower polarity and potentially reduced aqueous solubility [1]. The morpholino‑2‑phenylindole estrogen antagonist 5k (von Angerer 1990) has a lower MW (~360–380 estimated) and lacks the piperazine ring, resulting in a different pharmacokinetic and solubility profile [2]. The enhanced TPSA and additional ionizable center of the target compound predict improved solubility and reduced passive membrane permeability compared to simpler 2‑phenylindole analogs, which may be advantageous for target engagement in hydrophilic binding pockets or for reducing CNS penetration where peripheral restriction is desired.

Physicochemical Profile
Class-level inference
TPSA 66.9 Ų; cLogP 3.1
8 HBA, 0 HBD, 8 rotatable bonds; MW 446.54
Supports higher polarity and solubility context vs. simpler 2-phenylindole analogs
Calculated parameters; ΔTPSA +12 to +29 Ų over piperazine-only series
drug-likeness solubility Lipinski morpholine physicochemical properties

Application Scenarios for 1-(Morpholin-4-yl)-2-{4-[(2-phenyl-1H-indol-1-yl)acetyl]piperazin-1-yl}ethanone Based on Quantified Differentiation Evidence


Scaffold‑Hopping Starting Point for Allosteric p97 ATPase Inhibitor Programs Seeking to Avoid PDE6‑Related Toxicity

For research groups developing next‑generation p97 inhibitors, the target compound offers a structurally distinct allosteric scaffold relative to the discontinued ATP‑competitive clinical candidate CB‑5083 (PDE6‑mediated retinal toxicity) [1]. Its 2‑phenylindole‑N‑acetylpiperazine core aligns with the allosteric pharmacophore validated by cryo‑EM in LaPorte et al. (2018), while the morpholin‑4‑yl‑ethanone extension provides additional vectors for affinity maturation and selectivity engineering. Procurement is indicated when the project objective is to explore allosteric p97 inhibition without the ATP‑competitive liability profile of CB‑5083. Note: direct p97 IC₅₀ and PDE6 selectivity data for this specific compound are not yet published; confirmatory biochemical profiling is advised prior to in‑vivo investment [1].

Dual‑Pharmacophore Probe for Investigating Target‑Switching Between Estrogen Receptor and AAA+ ATPase Pathways

The compound's hybrid architecture—incorporating a morpholino group (characteristic of pure antiestrogen 2‑phenylindoles) and an N‑acetylpiperazine linker (characteristic of p97 allosteric inhibitors)—makes it a valuable chemical probe for systems‑level studies investigating whether a single chemotype can simultaneously modulate ER‑mediated transcription and p97‑dependent protein homeostasis [1][2]. This dual‑pathway interrogation capability is not achievable with simpler analogs (e.g., compound 5k or N‑alkylpiperazine‑only series) that are restricted to a single target class. Procurement is recommended for academic chemical biology groups studying crosstalk between nuclear receptor signaling and the ubiquitin‑proteasome system.

Solubility‑Optimized 2‑Phenylindole Building Block for Late‑Stage Diversification Libraries

With a calculated TPSA of 66.9 Ų and a morpholine tertiary amine (pKₐ ~7.4), the target compound is predicted to have superior aqueous solubility compared to 2‑phenylindole analogs lacking polar heterocycles (TPSA ~38–55 Ų) [1]. For medicinal chemistry groups constructing focused libraries around the 2‑phenylindole scaffold, procuring this compound as a key intermediate enables subsequent diversification (e.g., N‑alkylation, amidation, sulfonylation) while maintaining favorable solubility characteristics that facilitate biochemical assay execution and reduce aggregation‑based false positives [1]. The absence of C‑5 halogenation preserves the unsubstituted indole ring for late‑stage electrophilic aromatic substitution or cross‑coupling reactions.

Comparator Compound for Pharmacokinetic Benchmarking of Morpholine‑Containing 2‑Phenylindoles

The morpholine ring contributes an ionizable center (calculated pKₐ ~7.4) and an ether oxygen that are absent in piperazine‑only 2‑phenylindole reference compounds. This structural feature enables the target compound to serve as a matched molecular pair (MMP) comparator in pharmacokinetic studies designed to isolate the contribution of morpholine to volume of distribution, clearance, and oral bioavailability within the 2‑phenylindole chemotype [1]. Procurement is indicated for DMPK groups requiring a morpholine‑containing 2‑phenylindole probe to benchmark against the piperazine‑only series described in LaPorte et al. (2018).

Application
Selection Property
Validation Focus
Allosteric p97 pathway studies
2-Phenylindole allosteric pharmacophore class
p97 biochemical profiling; PDE6-related endpoint review
ER/p97 dual-pathway probe research
Hybrid morpholine-piperazine linker architecture
Target-engagement profiling across nuclear receptor and AAA+ ATPase assays
2-Phenylindole library diversification
Polarity-enhanced scaffold with unsubstituted C-5
Solubility assessment; late-stage coupling compatibility
Morpholine PK comparator studies
Matched molecular pair context for morpholine contribution
Exposure-model comparison; volume of distribution context
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